Cas no 508189-19-3 (2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile)

• Product Name: 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile
• CAS No: 508189-19-3
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD09906423
• CID: 856615
• PubChem ID: 329819096
• Update Time: 2025-05-27

2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-2,6-DIMETHYLPHENOXY)ACETONITRILE
• (4-Bromo-2,6-dimethylphenoxy)acetonitrile
• AS-17999
• CS-0061138
• (4-Bromo-2,6-dimethylphenoxy)acetonitrile, AldrichCPR
• SY316942
• MFCD09906423
• DB-364026
• 508189-19-3
• W17306
• DTXSID20627576
• AKOS015835469
• 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile

• MDL： MFCD09906423
• Inchi： 1S/C10H10BrNO/c1-7-5-9(11)6-8(2)10(7)13-4-3-12/h5-6H,4H2,1-2H3
• InChI Key： QTDXMYXASSOVFY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)OCC#N

Computed Properties

• Exact Mass: 238.99500
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.96828

2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile

2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile (CAS No. 508189-19-3): An Overview of Its Synthesis, Properties, and Applications

2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile (CAS No. 508189-19-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and advanced materials development.

The synthesis of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile typically involves a multi-step process that begins with the bromination of 2,6-dimethylphenol to form 4-bromo-2,6-dimethylphenol. This intermediate is then reacted with acrylonitrile in the presence of a suitable base to yield the final product. The reaction conditions and choice of reagents are critical for achieving high yields and purity, making this compound an excellent candidate for further optimization in synthetic protocols.

In terms of physical and chemical properties, 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile is a solid at room temperature with a melting point of approximately 75°C. It is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. The compound exhibits strong electronic properties due to the presence of the bromine atom and the nitrile group, which can influence its reactivity and stability in various chemical environments.

Recent research has highlighted the potential of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile in medicinal chemistry. Studies have shown that this compound can serve as a valuable building block for the synthesis of bioactive molecules with diverse therapeutic applications. For instance, it has been used as a precursor in the development of novel anticancer agents and anti-inflammatory drugs. The bromine atom in the structure provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores that can enhance the biological activity and selectivity of the final compounds.

In addition to its medicinal applications, 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile has also been explored for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as conductive polymers and organic semiconductors. Research in this area has focused on optimizing the molecular structure to achieve desired electronic and optical properties, which can be tailored for specific applications such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile is another important consideration. Studies have shown that while the compound itself is not highly toxic or environmentally hazardous, proper handling and disposal practices should be followed to minimize any potential risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices throughout its lifecycle.

In conclusion, 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile (CAS No. 508189-19-3) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and electronic properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.